N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-1-(4-imidazol-1-ylphenyl)ethylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C19H18N4O/c1-15(21-22-19(24)13-16-5-3-2-4-6-16)17-7-9-18(10-8-17)23-12-11-20-14-23/h2-12,14H,13H2,1H3,(H,22,24)/b21-15+
• InChI Key: DADWSRHWHJGNGK-RCCKNPSSSA-N
• Canonical SMILES: CC(=NNC(=O)CC1=CC=CC=C1)C2=CC=C(C=C2)N3C=CN=C3
• Isomeric SMILES: C/C(=N\NC(=O)CC1=CC=CC=C1)/C2=CC=C(C=C2)N3C=CN=C3
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol

Description

N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide, also known as IMI-1, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a hydrazone derivative that exhibits a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Mechanism of Action

The mechanism of action of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in inflammation and tumor growth. It has been shown to inhibit the NF-κB and MAPK signaling pathways, which are known to play a critical role in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, in various cell types. It has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide is its broad range of biological activities, which makes it a versatile tool for scientific research. It is also relatively easy to synthesize and purify, which makes it accessible to researchers with limited resources.
However, there are also some limitations to the use of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. In addition, its potential toxicity and side effects need to be carefully evaluated before it can be used in animal or human studies.

Future Directions

There are several future directions for the research on N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide. One potential area of research is the development of more potent and selective analogs of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide that can be used for the treatment of specific diseases. Another area of research is the investigation of the mechanism of action of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide, which could provide insights into the underlying pathways involved in inflammation and tumor growth. Finally, the evaluation of the safety and efficacy of N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide in animal and human studies could pave the way for its use as a therapeutic agent in the future.

Scientific Research Applications

N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. This makes it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis, asthma, and inflammatory bowel disease.
In addition, N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-2-phenylacetohydrazide has also been found to exhibit anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. This suggests that it may have potential as a chemotherapeutic agent for the treatment of cancer.